Cas no 1805595-27-0 (5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1805595-27-0
• MF: C₈H₂BrClF₃NO₃S
• MW: 364.523589611053
• CID: 4976856
• Update Time: 2025-06-13

5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C8H2BrClF3NO3S/c9-5-2-7(18(10,15)16)6(1-4(5)3-14)17-8(11,12)13/h1-2H
• InChI Key： IHDSRDQXPYTQJR-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 454
• XLogP3: 3.5
• Topological Polar Surface Area: 75.5

Additional information on 5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride

Professional Introduction to 5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride (CAS No. 1805595-27-0)

5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1805595-27-0, is a sulfonyl chloride derivative featuring a bromine atom, a cyano group, and a trifluoromethoxy substituent on a benzene ring. These structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The< strong>5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride molecule exhibits unique electronic properties due to the presence of electron-withdrawing groups such as the cyano and trifluoromethoxy moieties, which enhance its reactivity in various chemical transformations. The sulfonyl chloride functional group further contributes to its utility as a synthetic building block, enabling the formation of sulfonamide derivatives, which are widely recognized for their biological activity.

In recent years, there has been growing interest in the development of sulfonamide-based drugs due to their broad spectrum of biological activities. For instance, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The< strong>5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride, with its multifunctional handle, provides an excellent platform for designing and synthesizing novel sulfonamide compounds with tailored biological properties.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in anticancer drug development. The< strong>5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride can be used to introduce a sulfonyl group into kinase inhibitors, enhancing their binding affinity and selectivity. Recent studies have demonstrated that sulfonamide-based kinase inhibitors exhibit potent activity against various cancer types, making them promising candidates for clinical development.

The< strong>CAS No. 1805595-27-0 compound also finds utility in the synthesis of agrochemicals. Sulfonyl chlorides are key intermediates in the production of herbicides and pesticides, where they serve as precursors for sulfonamide derivatives with herbicidal activity. The unique structural features of< strong>5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride, including the bromine and cyano groups, contribute to the development of novel agrochemicals with improved efficacy and environmental safety.

The synthesis of< strong>5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis starts from commercially available aromatic precursors such as 2-bromoaniline, which undergoes sequential functionalization to introduce the cyano group, trifluoromethoxy substituent, and finally the sulfonyl chloride moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations are often employed to achieve high yields and purity.

The< strong>CAS No. 1805595-27-0 compound is characterized by its high melting point and moderate solubility in organic solvents such as dichloromethane and acetonitrile. These physical properties make it suitable for various synthetic applications where controlled solubility and thermal stability are required. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm its identity and purity.

In conclusion, 5-Bromo-4-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride is a valuable intermediate in pharmaceutical and agrochemical research due to its versatile reactivity and broad range of applications. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, it is expected to remain a cornerstone in synthetic chemistry for years to come.